2-Bromo-2-(4-chlorophenoxy)-1-phenylethan-1-one

• CAS No.: 55476-93-2
• Molecular Formula: C14H10BrClO2
• Molecular Weight: 325.58 g/mol
• IUPAC Name: 2-bromo-2-(4-chlorophenoxy)-1-phenylethanone
• InChI: InChI=1S/C14H10BrClO2/c15-14(13(17)10-4-2-1-3-5-10)18-12-8-6-11(16)7-9-12/h1-9,14H
• InChI Key: CCSKFSDHUPMREP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(OC2=CC=C(C=C2)Cl)Br

Description

2-Bromo-2-(4-chlorophenoxy)-1-phenylethan-1-one is a useful research compound. Its molecular formula is C14H10BrClO2 and its molecular weight is 325.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (11.6g) in chloroform (40ml) was added dropwise to a stirred solution of 4-chloro-α-phenoxyacetophenone (18.8g) in chloroform (1200ml) containing dibenzoyl peroxide (50 mg) under photoflood illumination. The reaction was complete after 2 hours, and the chloroform was removed under reduced pressure to give α-bromo-4-chloro-α-phenoxyacetophenone which was used without further purification.